Cas no 1427444-39-0 (2-(3-Bromo-5-chlorophenoxy)ethan-1-amine)

• Product Name: 2-(3-Bromo-5-chlorophenoxy)ethan-1-amine
• CAS No: 1427444-39-0
• Molecular Formula: C₈H₉BrClNO
• Molecular Weight: 250.52016043663
• CID: 5851159
• PubChem ID: 82646712

2-(3-Bromo-5-chlorophenoxy)ethan-1-amine Properties

Names and Identifiers

• 2-(3-Bromo-5-chlorophenoxy)ethan-1-amine
• Ethanamine, 2-(3-bromo-5-chlorophenoxy)-
• 2-(3-bromo-5-chlorophenoxy)ethanamine
• 1427444-39-0
• EN300-1912366
• A1-12953

• InChIKey： FOKRGFPNPRNNNS-UHFFFAOYSA-N
• Inchi： 1S/C8H9BrClNO/c9-6-3-7(10)5-8(4-6)12-2-1-11/h3-5H,1-2,11H2
• SMILES： C(N)COC1=CC(Cl)=CC(Br)=C1

Computed Properties

• Exact Mass: 248.95560g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 248.95560g/mol
• Heavy Atom Count: 12
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Boiling Point: 314.7±32.0 °C(Predicted)
• pka: 8.19±0.10(Predicted)
• Density: 1.548±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers